Cas no 73069-28-0 (Praeruptorin B)

• Product Name: Praeruptorin B
• CAS No: 73069-28-0
• MF: C₂₄H₂₆O₇
• MW: 426.459047794342
• MDL: MFCD09839133
• CID: 837274
• PubChem ID: 6450453
• Update Time: 2025-04-19

Praeruptorin B Chemical and Physical Properties

Names and Identifiers

• (+)-Anomalin
• Paeruptorin B
• [8,8-dimethyl-9-[(Z)-2-methylbut-2-enoyl]oxy-2-oxo-9,10-dihydropyrano[2,3-f]chromen-10-yl] (Z)-2-methylbut-2-enoate
• Praeruptorin B
• Praeruptorin D
• (-)-cis-(3S,4S)-3,4-diangeloxylkhellactone
• (-)-praeruptorin B
• Anomalin
• HMS2270D13
• (+)-Praeruptorin B
• (2Z,2'Z)-2-Methyl-2-butenoic acid (9S,10S)-9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-9,10-diyl ester
• [(9S,10S)-8,8-Dimethyl-9-(2-methylbut-2-enoyloxy)-2-oxo-9,10-dihydropyrano[2,3-f]chromen-10-yl] 2-me
• MLS000877023
• MEGxp0_000156
• REGID_for_CID_6450453
• SMR000440614
• ACon1_000236
• BRD-A03149444-001-01-1
• CCRIS 5447
• 73069-28-0
• CHEMBL1468714
• FT-0776160
• (2Z,2'Z)-(9S,10S)-8,8-Dimethyl-2-oxo-2,8,9,10-tetrahydropyrano[2,3-f]chromene-9,10-diyl bis(2-methylbut-2-enoate)
• FT-0699023
• [8,8-dimethyl-9-(2-methylbut-2-enoyloxy)-2-oxo-9,10-dihydropyrano[2,3-f]chromen-10-yl] 2-methylbut-2-enoate
• 4970-26-7
• [(9S,10S)-8,8-dimethyl-9-[(Z)-2-methylbut-2-enoyl]oxy-2-oxo-9,10-dihydropyrano[2,3-f]chromen-10-yl] (Z)-2-methylbut-2-enoate
• AKOS030242907
• [(9S,10S)-8,8-dimethyl-9-[(E)-2-methylbut-2-enoyl]oxy-2-oxo-9,10-dihydropyrano[2,3-f]chromen-10-yl] (E)-2-methylbut-2-enoate
• PraeruptorinD
• AKOS015916560
• (+)-Pareruptorin B
• dl-Anomalin
• s9392
• Q-100803
• (9S,10S)-8,8-Dimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromene-9,10-diyl (2Z,2'Z)-bis(2-methylbut-2-enoate)
• CCG-268959
• E80827
• 73069-26-8
• CCG-268960
• CS-0007122
• HY-N0082
• AKOS037515272

• MDL： MFCD09839133
• Inchi： 1S/C24H26O7/c1-7-13(3)22(26)29-20-18-16(11-9-15-10-12-17(25)28-19(15)18)31-24(5,6)21(20)30-23(27)14(4)8-2/h7-12,20-21H,1-6H3/b13-7-,14-8-/t20-,21-/m0/s1
• InChI Key： PNTWXEIQXBRCPS-UWOGZXHISA-N
• SMILES： O1C2C=CC3C=CC(=O)OC=3C=2[C@@H]([C@@H](C1(C)C)OC(/C(=C\C)/C)=O)OC(/C(=C\C)/C)=O

Computed Properties

• Exact Mass: 426.16800
• Monoisotopic Mass: 426.16785316 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 835
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 426.5
• XLogP3: 4.3
• Topological Polar Surface Area: 88.1

Experimental Properties

• Color/Form: Powder
• Density: 1.24
• Melting Point: 175-176 ºC
• Boiling Point: 524.8±50.0 °C at 760 mmHg
• Flash Point: 225.5±30.2 °C
• PSA: 92.04000
• LogP: 4.39250
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Praeruptorin B Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Pyranocoumarins Angular pyranocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Angular pyranocoumarins